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CAS No.: 54730-18-6

Cat. No.: B1278707

Get Quote

Introduction
Bromomethanesulfonyl bromide (CBrH₂SO₂Br) is a reactive organobromine compound of

significant interest in synthetic chemistry, particularly as a precursor for the introduction of the

bromomethylsulfonyl group into various molecular scaffolds. Its bifunctional nature, possessing

both a reactive sulfonyl bromide and a bromomethyl group, makes it a versatile building block.

A thorough understanding of its spectroscopic properties is paramount for reaction monitoring,

quality control, and the structural elucidation of its derivatives. This guide provides a detailed

analysis of the expected spectroscopic data for bromomethanesulfonyl bromide, grounded in

fundamental principles and data from analogous compounds. While direct experimental spectra

for this specific compound are not widely published, this document serves as an expert-led

predictive guide for researchers in the field.
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A foundational understanding of the molecular structure is critical for interpreting spectroscopic

data. Bromomethanesulfonyl bromide features a central sulfur atom double-bonded to two

oxygen atoms and single-bonded to a bromine atom and a bromomethyl group.
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Caption: Predicted fragmentation pathways for Bromomethanesulfonyl bromide.

Experimental Protocol for Mass Spectrometry:

Sample Introduction: Introduce a dilute solution of the sample in a suitable volatile solvent

(e.g., methanol, acetonitrile) into the mass spectrometer via direct infusion or through a

chromatographic system (GC-MS or LC-MS).
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Ionization Technique: Electron Ionization (EI) is a suitable technique for this molecule and will

likely induce fragmentation. Electrospray Ionization (ESI) may be less effective as the

molecule is not easily protonated or deprotonated. 3[1]. Mass Analyzer: A quadrupole or

time-of-flight (TOF) analyzer can be used to separate the ions based on their mass-to-charge

ratio.

Data Acquisition: Scan a mass range that includes the expected molecular ion (e.g., m/z 50-

300).

Data Analysis: Analyze the resulting mass spectrum for the characteristic isotopic pattern of

the molecular ion and identify the major fragment ions.

Conclusion
This technical guide provides a comprehensive, albeit predictive, overview of the key

spectroscopic data for bromomethanesulfonyl bromide. The anticipated NMR, IR, and MS

data are based on established principles of chemical spectroscopy and analysis of analogous

structures. Researchers working with this compound can use this guide to aid in the

identification and characterization of their materials, design appropriate analytical experiments,

and interpret the resulting data with a higher degree of confidence. The provided experimental

protocols offer a starting point for obtaining high-quality spectroscopic data.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1278707/docs#spectroscopic-
characterization-of-bromomethanesulfonyl-bromide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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